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Compound of Interest

Compound Name: Sulfo-cyanine3 azide sodium

Cat. No.: B15554896

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfo-cyanine3 azide is a water-soluble and highly fluorescent dye ideal for the labeling of

alkyne-modified biomolecules within fixed cells through a copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction, commonly known as "click chemistry".[1][2][3] Its high water

solubility allows for staining in aqueous buffers without the need for organic co-solvents,

making it particularly suitable for sensitive biological samples.[1] The bright and photostable

fluorescence of Sulfo-cyanine3, an analog of Cy3®, provides a robust and reliable signal for

imaging applications.[1][4] These application notes provide detailed protocols for fixed cell

staining using Sulfo-cyanine3 azide, with specific examples for visualizing DNA replication and

nascent protein synthesis.

Quantitative Data
The spectral and photophysical properties of Sulfo-cyanine3 azide make it a versatile tool for

fluorescence microscopy. While direct comparative studies on photostability are limited in the

provided results, its properties are comparable to the well-established Cy3 dye.
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Table 1: Properties of Sulfo-cyanine3 Azide

Property Value Reference

Excitation Maximum (λex) 548 - 553 nm [2][5][6]

Emission Maximum (λem) 563 - 566 nm [2][5][6]

Molar Extinction Coefficient (ε) 151,000 - 162,000 M⁻¹cm⁻¹ [5][6]

Fluorescence Quantum Yield

(Φ)
~0.1 [6]

| Solubility | High in water, DMF, DMSO |[6] |

Table 2: Comparison with Other Common Fluorophores (Cy3 and Alexa Fluor 555)

Fluorophore
Excitation Max
(nm)

Emission Max
(nm)

Quantum Yield Notes

Sulfo-cyanine3 548 - 553 563 - 566 ~0.1
Water-soluble
Cy3 analog.

Cy3 ~550 ~570 ~0.15
Parent dye, less

water-soluble.

| Alexa Fluor 555 | ~555 | ~565 | ~0.1 | Known for high photostability and brightness. Protein

conjugates are significantly brighter than Cy3 conjugates at high degrees of labeling.[7] |

Experimental Protocols
Here we provide detailed protocols for two key applications of Sulfo-cyanine3 azide in fixed cell

staining: the detection of proliferating cells via 5-ethynyl-2'-deoxyuridine (EdU) incorporation

and the visualization of newly synthesized proteins using O-propargyl-puromycin (OP-Puro).

Protocol 1: EdU Staining for Cell Proliferation
This protocol allows for the visualization of cells that have undergone DNA synthesis.
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Materials:

Cells cultured on coverslips

5-ethynyl-2'-deoxyuridine (EdU)

Phosphate Buffered Saline (PBS)

Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

Permeabilization Solution: 0.2-0.5% Triton X-100 in PBS

Click Reaction Buffer: 100 mM Tris-HCl, pH 7.4

Sulfo-cyanine3 azide

Copper (II) Sulfate (CuSO₄)

Sodium Ascorbate

Nuclear counterstain (e.g., DAPI)

Antifade mounting medium

Procedure:

EdU Labeling: Incubate cells with 10-20 µM EdU in culture medium for the desired length of

time to label newly synthesized DNA.

Fixation: Wash cells twice with PBS. Fix with 4% PFA in PBS for 15 minutes at room

temperature.

Washing: Wash cells three times with PBS.

Permeabilization: Incubate cells with Permeabilization Solution for 20-30 minutes at room

temperature.

Washing: Wash cells twice with PBS.
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Click Reaction: Prepare the click reaction cocktail immediately before use. For each

coverslip, mix the following in order:

100 µL Click Reaction Buffer

1-2.5 µM Sulfo-cyanine3 azide

5 mM CuSO₄

50 mM Sodium Ascorbate (add last to initiate the reaction)

Incubate the cells with the click reaction cocktail for 30-40 minutes at room temperature,

protected from light.

Washing: Wash cells three times with PBS.

Counterstaining (Optional): Incubate cells with a nuclear counterstain like DAPI according to

the manufacturer's instructions.

Mounting: Wash cells twice with PBS. Mount the coverslip onto a microscope slide using an

antifade mounting medium.

Imaging: Image the cells using a fluorescence microscope with appropriate filter sets for

Sulfo-cyanine3 (Cy3 channel) and the counterstain.

Protocol 2: OP-Puro Staining for Nascent Protein
Synthesis
This protocol enables the visualization of newly translated proteins.

Materials:

Cells cultured on coverslips

O-propargyl-puromycin (OP-Puro)

Phosphate Buffered Saline (PBS)
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Fixation Solution: Cold Methanol (-20°C) or 4% PFA in PBS

Permeabilization Solution: 0.2% Triton X-100 in Tris-Buffered Saline (TBS)

Tris-Buffered Saline (TBS)

Click Reaction Buffer: 100 mM Tris-HCl, pH 7.4

Sulfo-cyanine3 azide

Copper (II) Sulfate (CuSO₄)

Sodium Ascorbate

Nuclear counterstain (e.g., DAPI)

Antifade mounting medium

Procedure:

OP-Puro Labeling: Add OP-Puro to the cell culture medium at a final concentration of 20-50

µM and incubate for the desired time to label nascent proteins.

Fixation: Wash cells with PBS. Fix with cold methanol for 2 minutes at -20°C or with 4% PFA

in PBS for 15 minutes at room temperature.

Washing: Wash cells with TBS.

Permeabilization: Permeabilize the cells with 0.2% Triton X-100 in TBS.

Washing: Wash cells with TBS.

Click Reaction: Prepare the click reaction cocktail as described in Protocol 1, step 6.

Incubate the cells with the click reaction cocktail for 30 minutes at room temperature,

protected from light.

Washing: Wash cells three times with TBS.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554896?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Counterstaining (Optional): Incubate with a nuclear counterstain.

Mounting: Wash and mount the coverslip as described in Protocol 1.

Imaging: Image using a fluorescence microscope with appropriate filter sets.

Visualizations
The following diagrams illustrate the experimental workflows and the underlying biological

processes.
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Experimental Workflow for Fixed Cell Staining with Sulfo-cyanine3 Azide

Start: Culture cells on coverslips

Metabolic Labeling
(e.g., EdU or OP-Puro)

Cell Fixation
(e.g., 4% PFA)

Permeabilization
(e.g., 0.2% Triton X-100)

Click Reaction with
Sulfo-cyanine3 Azide

Washing Steps

Counterstaining
(Optional, e.g., DAPI)

Mounting on slide

Fluorescence Microscopy

Click to download full resolution via product page

Caption: General experimental workflow for fixed cell staining.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b15554896/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-fixed-cell-staining-with-sulfo-cyanine3-azide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554896?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of DNA Replication (EdU Assay)

EdU (alkyne)
is added to cells

EdU is incorporated into
newly synthesized DNA

During S-phase

Sulfo-cyanine3 Azide
reacts with EdU via

Click Chemistry

After fixation and permeabilization

Fluorescently Labeled DNA
is visualized

Click to download full resolution via product page

Caption: Principle of the EdU cell proliferation assay.
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Visualization of Nascent Protein Synthesis (OP-Puro Assay)

OP-Puro (alkyne)
is added to cells

OP-Puro is incorporated into
nascent polypeptide chains

During translation

Sulfo-cyanine3 Azide
reacts with OP-Puro via

Click Chemistry

After fixation and permeabilization

Fluorescently Labeled Proteins
are visualized

Click to download full resolution via product page

Caption: Principle of the OP-Puro nascent protein synthesis assay.
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Issue Possible Cause Suggested Solution

No or weak signal Inefficient click reaction

Ensure the sodium ascorbate

solution is fresh as it is prone

to oxidation. Add it last to the

click reaction cocktail.

Low incorporation of alkyne

label

Optimize the concentration

and incubation time for EdU or

OP-Puro. Ensure cells are

healthy and metabolically

active.

Insufficient permeabilization

Increase the permeabilization

time or try a different detergent

(e.g., 0.5% Tween-20).

High background Non-specific binding of the dye

Ensure adequate washing

steps after the click reaction.

Consider using a blocking step

with BSA before the click

reaction.

Residual copper catalyst

Thoroughly wash the cells after

the click reaction to remove all

traces of copper, which can be

fluorescent.

Photobleaching
Excessive exposure to

excitation light

Minimize light exposure during

imaging. Use an antifade

mounting medium. Acquire

images with the lowest

possible laser power and

exposure time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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